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Compound of Interest

Compound Name: STM2457

Cat. No.: B15606976

Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

STM2457, a potent and selective inhibitor of the METTL3 enzyme. Adherence to these

procedures is critical for ensuring the safety of laboratory personnel and maintaining

environmental compliance. This guide is intended for researchers, scientists, and drug

development professionals who handle this compound.

Hazard Identification and Immediate Safety
Precautions
STM2457 is classified with several hazards that necessitate careful handling and disposal.[1][2]

All personnel must wear appropriate Personal Protective Equipment (PPE), including protective

gloves, a lab coat, and safety goggles with side-shields, when handling this compound.[1][2]

Work should be conducted in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust or aerosols.[1][2]

Hazard Classifications for STM2457:
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Acute toxicity, oral (Category 4): Harmful if swallowed.[1][2]

Skin corrosion/irritation (Category 2): Causes skin irritation.[1][2]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[1][2]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[1][2]

In case of exposure, follow standard first aid measures immediately and seek medical

attention.[1][2] If swallowed, rinse the mouth and call a physician.[1][2] If on skin, wash with

plenty of soap and water.[1][2] If in eyes, rinse cautiously with water for several minutes.[1][2]

Quantitative Data Summary for STM2457
The following table summarizes key quantitative data for STM2457 for easy reference.

Property Value Source

Molecular Formula C₂₅H₂₈N₆O₂ [2]

Molecular Weight 444.53 g/mol [2]

CAS Number 2499663-01-1 [1][2]

IC₅₀ (METTL3) 16.9 nM [3][4]

Powder Storage -20°C for up to 3 years [2]

Solution Storage -80°C for up to 1 year [2]

Solubility in DMSO ≥ 18 mg/mL (40.49 mM) [4]

Step-by-Step Disposal Procedures
STM2457 and any materials contaminated with it must be treated as hazardous chemical

waste. Under no circumstances should this compound or its solutions be disposed of down the

drain or in regular trash.[5]

Step 1: Waste Segregation and Collection
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Solid Waste: Collect unused or expired STM2457 powder in its original container or a clearly

labeled, compatible hazardous waste container.[5]

Liquid Waste: Collect all solutions containing STM2457 in a designated, leak-proof

hazardous waste container.[5] Ensure the container is compatible with the solvent used (e.g.,

DMSO).

Contaminated Labware: Dispose of all single-use labware, such as pipette tips, tubes, and

gloves, that has come into contact with STM2457 in a designated hazardous waste container

for solid waste.[5]

Step 2: Labeling of Hazardous Waste Containers
Clearly label all waste containers with the words "Hazardous Waste."[5][6]

The label must include the full chemical name, "STM2457," and list all other constituents,

including solvents, with their approximate concentrations.[7] Do not use abbreviations or

chemical formulas.[5]

Include the date when the waste was first added to the container and the name of the

principal investigator or laboratory.[5]

Step 3: Storage of Hazardous Waste
Store sealed hazardous waste containers in a designated and secure Satellite Accumulation

Area within the laboratory.[5]

Ensure that the waste is segregated from incompatible materials to prevent adverse

chemical reactions.[5]

Use secondary containment for all liquid hazardous waste to prevent spills.[5]

Step 4: Disposal of Empty Containers
The original STM2457 container must be triple-rinsed with a suitable solvent (e.g., the

solvent used for making solutions) before being disposed of as regular trash.[6][8]
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The rinsate from the triple-rinse procedure must be collected and disposed of as liquid

hazardous waste.[6][8]

After triple-rinsing and air-drying, deface or remove the original label from the container

before disposal.[8]

Step 5: Arranging for Waste Pickup
Once a waste container is full, or in accordance with your institution's policies, submit a

waste collection request to your institution's Environmental Health and Safety (EHS) office or

a certified hazardous waste disposal company.[5]

Do not allow hazardous waste to accumulate in the laboratory for extended periods.[5]

Experimental Protocols and Methodologies
While this document focuses on disposal, the safe handling of STM2457 during

experimentation is paramount. For detailed experimental protocols, including cell-based assays

and in vivo studies, researchers should refer to the manufacturer's technical datasheets and

relevant scientific literature.

Visual Guide to STM2457 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of STM2457.
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STM2457 Disposal Workflow
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Caption: Workflow for the safe disposal of solid, liquid, and container waste of STM2457.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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